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Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Get Quote

Data Availability Status

The table below summarizes the available information for suberic anhydride and the type of data required

for a comprehensive comparison.

Information
Category

Status for Suberic
Anhydride

Data Found in Search Results

Basic Identification Available Chemical structure [1] [2], CAS number (10521-06-9) [3]
[2]

Safety Data (MSDS) Partially Available Hazard codes, safe handling advice [3]

Quantitative
Thermal Data

Not Available Key data like melting point, decomposition temperature,

and kinetic parameters are missing [3] [2].

Experimental
Protocols

Not Available Methodologies for thermal analysis (e.g., TGA, DSC)

specific to suberic anhydride are not provided.

Experimental Workflow for Thermal Analysis

Should you need to establish the thermal stability data yourself, the general workflow for such a

characterization would follow the logical path outlined in the diagram below.
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Sample Preparation
(Suberic Anhydride)

Thermogravimetric
Analysis (TGA)

Differential Scanning
Calorimetry (DSC)

Data Analysis

Key Parameters:
- Decomposition Onset Temp.

- Melting Point
- Activation Energy (Ea)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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